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Compound of Interest

Compound Name: Inophyllum E

Cat. No.: B15590019 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. While specific disposal procedures for "Inophyllum E" are not readily

available, referencing the safety data for its source, Calophyllum inophyllum seed oil (Tamanu

Oil), provides the necessary guidance. This oil is not classified as a hazardous substance;

however, adherence to standard laboratory chemical waste disposal protocols is essential.[1][2]

[3][4]

Core Principles for Disposal
The fundamental principle for the disposal of Inophyllum E, derived from Calophyllum

inophyllum, is to prevent its release into the environment.[2] Improper disposal, such as

pouring it down the drain or into storm sewers, can pollute the environment and pose a threat

to human and aquatic life.[5] All waste materials should be discarded through authorized waste

management services.[1]

Procedural Steps for Disposal
1. Waste Identification and Segregation:

Treat Inophyllum E as a chemical waste product.

Do not mix with other waste streams unless compatibility is confirmed by a chemical safety

officer.[6] As a general rule, acids, bases, halogenated solvents, and other reactive
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chemicals should always be segregated.[6][7][8]

2. Container Selection and Labeling:

Use a sturdy, leak-proof container made of a material compatible with oily substances. The

original container is often the best choice if it is in good condition.[6][7]

Clearly label the waste container with the full chemical name ("Inophyllum E" or "Waste

Calophyllum inophyllum extract"), concentration (if applicable), and the date accumulation

started.[6] Avoid using chemical formulas or abbreviations.[6]

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated secondary containment

area away from incompatible materials.

Keep away from sources of ignition, as the oil is combustible.[2][3]

4. Disposal Request:

Once the waste container is full or has reached the designated accumulation time limit set by

your institution, arrange for pickup by a licensed hazardous waste disposal company.[9]

Accidental Spills
In the event of a spill, take the following steps:

Remove all potential ignition sources.[3]

Absorb the spill using an inert material such as sand or diatomaceous earth.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[4]

Be aware that spills of oily substances can create a slipping hazard.[1][3]

Quantitative Data Summary
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While specific quantitative data for "Inophyllum E" is not available, the following table

summarizes relevant physical properties of Calophyllum inophyllum seed oil, which are crucial

for safe handling and storage prior to disposal.

Property Value Source

Flash Point >100°C to >280°C [1][4]

Solubility in Water Insoluble [1][4]

Relative Density 0.910 – 0.929 @ 20°C [4]

Stability
Stable under suggested

storage conditions (<20°C)
[1]

Experimental Protocols
The procedures outlined above are based on standard laboratory safety protocols for non-

hazardous chemical waste. For specific institutional procedures, always consult your

organization's Environmental Health and Safety (EHS) department.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Inophyllum E.

Preparation for Disposal Waste Accumulation Final Disposal

Identify Inophyllum E as Chemical Waste Select Compatible, Leak-Proof Container Label Container with Contents and Date Store in Designated, Ventilated AreaBegin Accumulation Keep Segregated from Incompatible Wastes Arrange for Professional DisposalContainer Full or Time Limit Reached Authorized Waste Management Service

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Inophyllum E.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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